Cas no 89538-96-5 (Benzoic acid, 4-(chlorosulfinyl)-, methyl ester)

• Product Name: Benzoic acid, 4-(chlorosulfinyl)-, methyl ester
• CAS No: 89538-96-5
• MF: C₈H₇ClO₃S
• MW: 218.657380342484
• CID: 597374
• PubChem ID: 13698434
• Update Time: 2025-04-19

Benzoic acid, 4-(chlorosulfinyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(chlorosulfinyl)-, methyl ester
• methyl 4-chlorosulfinylbenzoate
• Methyl 4-(chlorosulfinyl)benzoate
• DTXSID80547009
• 89538-96-5

• Inchi： 1S/C8H7ClO3S/c1-12-8(10)6-2-4-7(5-3-6)13(9)11/h2-5H,1H3
• InChI Key： YYUFMHQDWAUDRJ-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(C(=O)OC)=CC=1)=O

Computed Properties

• Exact Mass: 217.9804429g/mol
• Monoisotopic Mass: 217.9804429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 62.6Ų